Cas no 1187165-34-9 (2-(4-Chlorobenzoyl)-4-methylpyridine)

• Product Name: 2-(4-Chlorobenzoyl)-4-methylpyridine
• CAS No: 1187165-34-9
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 4684451
• Update Time: 2025-06-29

2-(4-Chlorobenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorobenzoyl)-4-methylpyridine
• (4-Chlorophenyl)(4-methylpyridin-2-yl)methanone

• Inchi： 1S/C13H10ClNO/c1-9-6-7-15-12(8-9)13(16)10-2-4-11(14)5-3-10/h2-8H,1H3
• InChI Key： QYLNDVJSNGVHSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=C(C)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 30

Additional information on 2-(4-Chlorobenzoyl)-4-methylpyridine

2-(4-Chlorobenzoyl)-4-methylpyridine: A Comprehensive Overview

2-(4-Chlorobenzoyl)-4-methylpyridine (CAS No. 1187165-34-9) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure, combines the aromaticity of pyridine with the electron-withdrawing properties of the 4-chlorobenzoyl group, making it a valuable building block for various applications.

The molecular structure of 2-(4-Chlorobenzoyl)-4-methylpyridine consists of a pyridine ring substituted at the 2-position with a 4-chlorobenzoyl group and at the 4-position with a methyl group. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in drug discovery.

One of the most promising applications of 2-(4-Chlorobenzoyl)-4-methylpyridine lies in its role as an intermediate in medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), which are key players in epigenetic regulation.

In addition to its medicinal applications, 2-(4-Chlorobenzoyl)-4-methylpyridine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has made it a candidate for use in catalysis and sensor development. A recent report in *Chemical Communications* detailed its application as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its potential in green chemistry.

The synthesis of 2-(4-Chlorobenzoyl)-4-methylpyridine typically involves multi-step processes that require precise control over reaction conditions. Common methods include Friedel-Crafts acylation followed by substitution reactions to introduce the methyl group at the 4-position. Optimization studies have focused on improving yield and purity, with modern techniques such as microwave-assisted synthesis showing promise for enhancing reaction efficiency.

From an environmental perspective, the ecological impact of 2-(4-Chlorobenzoyl)-4-methylpyridine remains a topic of interest. Preliminary toxicity studies indicate that it exhibits low acute toxicity; however, long-term effects on ecosystems require further investigation. Regulatory bodies are increasingly emphasizing sustainable practices in chemical synthesis, and researchers are exploring greener methods to produce this compound while minimizing environmental footprint.

In conclusion, 2-(4-Chlorobenzoyl)-4-methylpyridine stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, ensure its continued relevance in both academic research and industrial settings. As new findings emerge from cutting-edge studies, this compound is poised to play an even greater role in shaping future innovations.